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Compound of Interest

Compound Name: Isoamyl benzoate

Cat. No.: B7771434

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of isoamyl benzoate as a
fragrance ingredient, including its physicochemical properties, olfactory profile, and
recommended protocols for its evaluation and use in perfumery and cosmetic formulations.

Introduction

Isoamyl benzoate (3-methylbutyl benzoate) is a versatile ester widely utilized in the fragrance
and flavor industries.[1][2] It is valued for its pleasant, sweet, and fruity aroma, contributing to
the overall sensory experience of a wide range of products, including fine fragrances, personal
care items, and candles.[1][2] This document outlines the key characteristics of isoamyl
benzoate and provides detailed protocols for its sensory and stability evaluation.

Physicochemical Properties

A summary of the key physicochemical properties of isoamyl benzoate is presented in Table
1. This data is essential for formulation development, ensuring compatibility with other
ingredients and predicting its behavior in different matrices.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b7771434?utm_src=pdf-interest
https://www.benchchem.com/product/b7771434?utm_src=pdf-body
https://www.benchchem.com/product/b7771434?utm_src=pdf-body
https://www.chemimpex.com/products/34406
https://elchemy.com/product/iso-amyl-benzoate-226
https://www.chemimpex.com/products/34406
https://elchemy.com/product/iso-amyl-benzoate-226
https://www.benchchem.com/product/b7771434?utm_src=pdf-body
https://www.benchchem.com/product/b7771434?utm_src=pdf-body
https://www.benchchem.com/product/b7771434?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Reference
Isopentyl benzoate, 3-

Synonyms [3]
Methylbutyl benzoate

CAS Number 94-46-2 [3]

Molecular Formula C12H1602 [1]

Molecular Weight 192.25 g/mol [1]

Appearance Colorless to pale yellow liquid [1]
Sweet, balsamic, fruity, green,

Odor [41[5]
waxy

Boiling Point 261-262 °C [5]

Density 0.99 g/mL at 25 °C [5]

Refractive Index n20/D 1.492 - 1.496 [1]

B Insoluble in water; soluble in

Solubility [6]
alcohol

Purity >98% [5]

Flash Point 89 °C (closed cup) [6]

Substantivity 96 hours on a smelling strip [4]

Olfactory Profile and Application

Isoamyl benzoate possesses a complex and concentration-dependent olfactory profile,
making it a valuable ingredient for perfumers.

o General Description: Sweet, balsamic, with fruity and green nuances.[3][4][7]
e Dual Functionality:

o At higher concentrations (up to 15%): It acts as a blender and harmonizer, softening harsh
notes and adding a sweet, waxy, balsamic character to floral and fruity accords.[7]
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o At lower concentrations (0.1% or less): It exhibits a powerful vegetal and green character,
reminiscent of tomato leaf.[7]

This dual nature allows for its use in a wide range of fragrance types, from sweet florals to
fresh, green compositions. It is particularly effective in ylang-ylang, jasmine, and tropical fruit
accords.[7] Due to its low volatility and high substantivity, it also functions as an excellent
fixative, prolonging the longevity of a fragrance on the skin.[7]

Experimental Protocols

The following sections detail standardized protocols for the sensory and stability evaluation of
isoamyl benzoate.

Sensory analysis is crucial for characterizing the olfactory properties of isoamyl benzoate and
its performance in a fragrance formulation. The following protocols are based on established
sensory evaluation techniques.[8][9]

This protocol aims to systematically describe the odor profile of isoamyl benzoate at different
concentrations and assess the intensity of each descriptor.

Objective: To quantitatively describe the olfactory characteristics of isoamyl benzoate at
various dilutions.

Materials:

e Isoamyl benzoate (=98% purity)

e Odorless solvent (e.g., diethyl phthalate or ethanol)
¢ Glass vials with caps

o Pipettes

e Smelling strips

e Panel of trained sensory assessors (minimum of 8)

¢ Sensory evaluation booths with controlled ventilation and lighting
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Procedure:

o Sample Preparation: Prepare a series of dilutions of isoamyl benzoate in the chosen
solvent. Suggested concentrations to evaluate its dual functionality are: 15%, 5%, 1%, 0.1%,
and 0.01% (w/w).

o Panelist Training: Train panelists on a lexicon of olfactory descriptors relevant to balsamic,
fruity, green, and vegetal notes. Reference standards for each descriptor should be provided.

o Evaluation:

o Dip smelling strips into each dilution for a standardized amount of time (e.g., 2 seconds).

o Present the smelling strips to the panelists in a randomized order.

o Panelists evaluate the odor of each sample and rate the intensity of each relevant
descriptor on a structured scale (e.g., a 10-point scale where 0 = not perceptible and 10 =
very strong).

o Data Analysis: Analyze the intensity ratings for each descriptor at each concentration.
Statistical analysis (e.g., ANOVA) can be used to determine significant differences in the
odor profile at different concentrations.

Expected Outcome: A detailed sensory profile of isoamyl benzoate at different concentrations,
highlighting its transition from a sweet, balsamic blender to a green, vegetal note.

Experimental Workflow for Quantitative Descriptive Analysis

Sample Preparation Sensory Evaluation

Prepare Dilutions
5% 5%’? 196, 0,19, 0.01%) Prepare Smelling Strips -

Data Analysis

Present Samples to Panelists
d Ord

Panelists Rate Intensity
(Randomized Order) of

Descriptors —3-(_ Analyze Intensity Ratings

Click to download full resolution via product page

Caption: Workflow for the quantitative descriptive analysis of isoamyl benzoate.
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This protocol is used to determine if a perceptible difference exists between two fragrance
formulations, for example, one containing isoamyl benzoate and a control.

Objective: To determine if the addition of isoamyl benzoate at a specific concentration creates

a perceivable difference in a fragrance base.

Materials:

o Fragrance base (control)

e Fragrance base with a specific concentration of isoamyl benzoate (test sample)
« ldentical, coded sample containers

e Panel of sensory assessors (minimum of 24)

e Sensory evaluation booths

Procedure:

o Sample Presentation: Present each panelist with three samples: two are identical (either
both control or both test), and one is different. The order of presentation should be
randomized for each panelist (e.g., AAB, ABA, BAA, BBA, BAB, ABB).[10][11]

» Evaluation: Instruct panelists to smell each sample from left to right and identify the "odd" or
different sample.[8][10]

o Data Collection: Record the number of correct and incorrect identifications.

o Data Analysis: Analyze the results using a statistical table for triangle tests to determine if the

number of correct identifications is statistically significant (p < 0.05).

Expected Outcome: A statistically supported conclusion on whether the presence of isoamyl
benzoate at the tested concentration produces a noticeable change in the fragrance.

Logical Relationship for Triangle Test Setup
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Caption: Logical flow of a triangle test for fragrance discrimination.

Stability testing is essential to ensure that a fragrance containing isoamyl benzoate maintains
its intended physical and chemical properties, as well as its olfactory character, over time and
under various storage conditions.[12][13]

Objective: To evaluate the stability of isoamyl benzoate in a finished product (e.g., eau de
toilette, lotion) under accelerated and real-time conditions.

Materials:
e Finished product containing isoamyl benzoate
o Control sample (product base without fragrance)

» Storage containers identical to the final packaging
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o Controlled environment chambers (for temperature and humidity)
e UV light cabinet

e pH meter

e Viscometer

e Gas chromatograph-mass spectrometer (GC-MS)

e Trained sensory panel

Procedure:

o Sample Storage: Store samples of the finished product and the control under the following
conditions:

o Accelerated Conditions:
» Elevated temperature: 40°C and 50°C
» Freeze-thaw cycles: -10°C for 24 hours followed by 25°C for 24 hours (3 cycles)
» UV light exposure: Continuous exposure in a UV light cabinet
o Real-Time Conditions:
» 25°C with 60% relative humidity

o Evaluation Intervals: Evaluate the samples at baseline (T=0) and at regular intervals (e.g., 1,
2, 3, and 6 months for accelerated testing; 6, 12, 18, and 24 months for real-time testing).

o Parameters to Evaluate:
o Physical Properties: Color, clarity, pH, and viscosity.

o Chemical Properties: Concentration of isoamyl benzoate and formation of potential
degradation products, analyzed by GC-MS.
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o Olfactory Properties: Changes in the odor profile, evaluated by a trained sensory panel.

o Data Analysis: Compare the results at each time point to the baseline data. Any significant
changes in the physical, chemical, or olfactory properties indicate potential stability issues.

Expected Outcome: A comprehensive stability profile of the fragrance formulation containing
isoamyl benzoate, allowing for the prediction of its shelf life and performance under typical
consumer use.

Experimental Workflow for Accelerated Stability Testing

Sample Storage Conditions

UV Light Exposure

Freeze-Thaw Cycles Elevated Temperature

Evaluation-atintervals (T=0, 1, 2, 3, 6 months)

Physical Properties
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Chemical Analysis
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Caption: Workflow for the accelerated stability testing of a fragrance containing isoamyl
benzoate.

Safety and Regulatory Information
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o Safety: Isoamyl benzoate has been assessed by the Research Institute for Fragrance
Materials (RIFM) and is considered safe for use in consumer products at current levels.[3] A
6% solution was found to be non-irritating and non-sensitizing to human skin.[4] The oral
LD50 in rats is 6330 mg/kg, and the dermal LD50 in rabbits is >5000 mg/kg, indicating low
acute toxicity.[4]

o Regulatory Status: Isoamyl benzoate is listed on major chemical inventories, including
those in the US (TSCA), Canada (DSL), and Australia (AICS).[6] It is also listed by the Flavor
and Extract Manufacturers Association (FEMA) as a flavoring substance (FEMA number
2058).[5] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has concluded
that there is no safety concern at current levels of intake when used as a flavoring agent.[14]

e |IFRA: The International Fragrance Association (IFRA) has not issued any restrictions on the
use of isoamyl benzoate in fragrance compounds.[6]

Conclusion

Isoamyl benzoate is a valuable and versatile fragrance ingredient with a unique,
concentration-dependent olfactory profile. Its sweet, balsamic, and fruity notes, combined with
its excellent fixative properties, make it suitable for a wide range of applications in perfumery
and cosmetics. The protocols outlined in these application notes provide a framework for the
systematic evaluation of its sensory characteristics and stability, ensuring the development of
high-quality and long-lasting fragranced products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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